3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide

• IUPAC Name: 3-methyl-N-(4-pyrrolidin-1-ylphenyl)butanamide
• InChI: InChI=1S/C15H22N2O/c1-12(2)11-15(18)16-13-5-7-14(8-6-13)17-9-3-4-10-17/h5-8,12H,3-4,9-11H2,1-2H3,(H,16,18)
• InChI Key: DVRLMBZOWCDXSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)N2CCCC2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide, also known as MPBD, is a synthetic compound that belongs to the class of cathinones. It has been widely used in scientific research due to its potential therapeutic properties. In

Mechanism of Action

3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide acts as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which means it increases the levels of these neurotransmitters in the brain. It also acts as a releasing agent of these neurotransmitters. The increased levels of these neurotransmitters can lead to an improvement in mood, increased energy levels, and a reduction in anxiety.
Biochemical and Physiological Effects
3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide has been shown to have a range of biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to an improvement in mood and increased energy levels. It also increases heart rate and blood pressure, which can lead to adverse effects in some individuals. 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide has also been shown to have neuroprotective effects, particularly in the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in lab experiments is its potential therapeutic properties. It has been shown to have potential use in the treatment of neurological disorders such as Parkinson's disease and depression. However, one of the limitations of using 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in lab experiments is its potential for adverse effects, particularly in the cardiovascular system. Therefore, caution must be taken when using 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in lab experiments.

Future Directions

There are several future directions for the use of 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in scientific research. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and depression. 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide has also been studied for its potential use as an antidepressant and anxiolytic drug. Further research is needed to determine the safety and efficacy of 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in these applications. Additionally, further research is needed to explore the potential adverse effects of 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide and how they can be mitigated. Finally, the development of new synthesis methods for 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide could lead to improvements in its purity and efficacy.
Conclusion
In conclusion, 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. Its mechanism of action involves the inhibition of serotonin, norepinephrine, and dopamine reuptake, leading to an improvement in mood and increased energy levels. 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide has been shown to have potential use in the treatment of neurological disorders such as Parkinson's disease and depression. However, caution must be taken when using 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in lab experiments due to its potential for adverse effects, particularly in the cardiovascular system. Further research is needed to determine the safety and efficacy of 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide in these applications, as well as exploring its potential adverse effects and developing new synthesis methods.

Synthesis Methods

The synthesis of 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide involves the reaction of 4-bromobutyrophenone with pyrrolidine and methylamine. The resulting product is then purified using column chromatography. The purity of the final product can be confirmed using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide has been used in various scientific research studies, including pharmacological and toxicological studies. It has been shown to have potential therapeutic properties, particularly in the treatment of neurological disorders such as Parkinson's disease and depression. 3-methyl-N-[4-(1-pyrrolidinyl)phenyl]butanamide has also been studied for its potential use as an antidepressant and anxiolytic drug.